molecular formula C6H11N3O B8401127 3-(2-Azidoethyl)oxolane

3-(2-Azidoethyl)oxolane

Cat. No.: B8401127
M. Wt: 141.17 g/mol
InChI Key: FYMHCUGEGYGOBK-UHFFFAOYSA-N
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Description

3-(2-Azidoethyl)oxolane is a useful research compound. Its molecular formula is C6H11N3O and its molecular weight is 141.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H11N3O

Molecular Weight

141.17 g/mol

IUPAC Name

3-(2-azidoethyl)oxolane

InChI

InChI=1S/C6H11N3O/c7-9-8-3-1-6-2-4-10-5-6/h6H,1-5H2

InChI Key

FYMHCUGEGYGOBK-UHFFFAOYSA-N

Canonical SMILES

C1COCC1CCN=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

The crude mesylate (2.03 g, 10 mM), sodium azide (3.25 g, 50 mM) and DMF were combined and heated at 80° C. for 2 hr, cooled to rt then the mixture was diluted with EA and thoroughly washed with water (3×100 mL) and brine. The organics were dried, filtered and concentrated then passed through a short silica gel column eluted with 30% ethyl acetate/hexanes to yield 3-(2-azido-ethyl) tetrahydro-furan (1.04 g, 75%). A catalytic amount of 10% palladium on carbon was added to a methanolic solution of the azide (1.04 g, 7.5 mM), the reaction flask was then briefly evacuated under house vacuum and H2 was added via a balloon. The reaction was stirred at rt overnight under an atmosphere of H2, filtered through a plug of celite, which was thoroughly rinsed with MeOH. One molar HCl in Et2O (10 mL) was added then the volatiles were removed to give 2-(cyclopentyl)ethylamine as the HCl salt (51% yield). ESI-MS (m/z) 114 [M+H]+.
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